Cas no 1261996-26-2 (3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid)

3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid structure
1261996-26-2 structure
Product Name:3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid
CAS No:1261996-26-2
MF:C15H14FNO4S
MW:323.339366436005
MDL:MFCD18322934
CID:1024765
Update Time:2025-04-20

3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2'-(N,N-Dimethylsulfamoyl)-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
    • 3-[2-(dimethylsulfamoyl)phenyl]-5-fluorobenzoic acid
    • 3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid
    • MDL： MFCD18322934
    • Inchi： 1S/C15H14FNO4S/c1-17(2)22(20,21)14-6-4-3-5-13(14)10-7-11(15(18)19)9-12(16)8-10/h3-9H,1-2H3,(H,18,19)
    • InChI Key： LWEJEDLHFHRGPV-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)F)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 323.06300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 83.06000
  • LogP: 3.52200

3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019120961-1g
2'-(N,N-Dimethylsulfamoyl)-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
 1261996-26-2 95%
1g
 998.00 USD 2021-06-16
abcr
AB330213-250 mg
3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid; 97%
 1261996-26-2
250mg
 €382.00 2023-04-26
abcr
AB330213-1 g
3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid; 97%
 1261996-26-2
1g
 €807.00 2023-04-26
Fluorochem
213402-250mg
2'-(N,N-Dimethylsulfamoyl)-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
 1261996-26-2 95%
250mg
 ￡250.00 2022-03-01
Fluorochem
213402-1g
2'-(N,N-Dimethylsulfamoyl)-5-fluoro-[1,1'-biphenyl]-3-carboxylic acid
 1261996-26-2 95%
1g
 ￡563.00 2022-03-01
TRC
D479403-25mg
3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid
 1261996-26-2
25mg
 $92.00 2023-05-18
TRC
D479403-50mg
3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid
 1261996-26-2
50mg
 $150.00 2023-05-18
TRC
D479403-100mg
3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid
 1261996-26-2
100mg
 $224.00 2023-05-18
TRC
D479403-250mg
3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid
 1261996-26-2
250mg
 $397.00 2023-05-18
abcr
AB330213-250mg
3-(2-N,N-Dimethylsulfamoylphenyl)-5-fluorobenzoic acid, 97%; .
 1261996-26-2 97%
250mg
 €382.00 2025-03-19

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